Cas no 2167507-03-9 (4-(1H-indol-2-yl)amino-3-methylbutan-1-ol)
4-(1H-indol-2-yl)amino-3-methylbutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol
- 2167507-03-9
- 4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol
- EN300-1275207
-
- Inchi: 1S/C13H18N2O/c1-10(6-7-16)9-14-13-8-11-4-2-3-5-12(11)15-13/h2-5,8,10,14-16H,6-7,9H2,1H3
- InChI Key: ZFWBVODTZVALKW-UHFFFAOYSA-N
- SMILES: OCCC(C)CNC1=CC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 48Ų
4-(1H-indol-2-yl)amino-3-methylbutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1275207-0.05g |
4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol |
2167507-03-9 | 0.05g |
$1560.0 | 2023-05-24 | ||
| Enamine | EN300-1275207-0.1g |
4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol |
2167507-03-9 | 0.1g |
$1635.0 | 2023-05-24 | ||
| Enamine | EN300-1275207-0.25g |
4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol |
2167507-03-9 | 0.25g |
$1708.0 | 2023-05-24 | ||
| Enamine | EN300-1275207-0.5g |
4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol |
2167507-03-9 | 0.5g |
$1783.0 | 2023-05-24 | ||
| Enamine | EN300-1275207-1.0g |
4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol |
2167507-03-9 | 1g |
$1857.0 | 2023-05-24 | ||
| Enamine | EN300-1275207-2.5g |
4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol |
2167507-03-9 | 2.5g |
$3641.0 | 2023-05-24 | ||
| Enamine | EN300-1275207-5.0g |
4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol |
2167507-03-9 | 5g |
$5387.0 | 2023-05-24 | ||
| Enamine | EN300-1275207-10.0g |
4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol |
2167507-03-9 | 10g |
$7988.0 | 2023-05-24 | ||
| Enamine | EN300-1275207-50mg |
4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol |
2167507-03-9 | 50mg |
$1560.0 | 2023-10-01 | ||
| Enamine | EN300-1275207-100mg |
4-[(1H-indol-2-yl)amino]-3-methylbutan-1-ol |
2167507-03-9 | 100mg |
$1635.0 | 2023-10-01 |
4-(1H-indol-2-yl)amino-3-methylbutan-1-ol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol
Introduction to 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol (CAS No. 2167507-03-9)
4-(1H-indol-2-yl)amino-3-methylbutan-1-ol, with the CAS number 2167507-03-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of specific protein interactions and signaling pathways.
The molecular structure of 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol is composed of an indole moiety linked to an amino alcohol group, with a methyl substitution on the butyl chain. The indole ring, a common motif in many biologically active molecules, is known for its involvement in a wide range of physiological processes, including neurotransmission and cell signaling. The amino alcohol functionality, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, which are crucial for the compound's biological activity.
Recent studies have highlighted the potential of 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol as a lead compound for the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific protein kinase involved in cancer cell proliferation. The researchers found that 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol selectively targets this kinase, leading to a significant reduction in tumor growth in both in vitro and in vivo models.
In another study conducted by a team at the University of California, San Francisco, 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol was investigated for its neuroprotective properties. The results showed that this compound effectively reduces oxidative stress and inflammation in neuronal cells, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of key signaling pathways associated with cellular stress responses.
The pharmacokinetic properties of 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol have also been extensively studied. A 2022 report in the European Journal of Pharmaceutical Sciences detailed the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The findings indicated that 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug candidate.
In addition to its therapeutic potential, 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol has been explored for its use as a research tool. Its ability to selectively modulate specific protein interactions makes it valuable for studying complex biological systems and identifying new drug targets. For example, researchers at Harvard University utilized this compound to investigate the role of certain kinases in cellular signaling pathways, leading to new insights into disease mechanisms.
The synthesis of 4-(1H-indol-2-yl)amino-3-methylbutan-1-ol has been optimized to ensure high yields and purity. A recent protocol published in the Tetrahedron Letters described an efficient multi-step synthesis involving the coupling of an indole derivative with an amino alcohol precursor followed by selective functional group modifications. This synthetic route provides a robust method for large-scale production, facilitating further preclinical and clinical studies.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1H-indol-2-y l)amino -3-meth ylbu tan - 1 - ol strong > i n h um an s u b j e c t s . I n i t i a l r e s u l t s f r o m p h a s e I t r i a l s h ave b een p romi si ng , w it h n o s er i o us ad v er se e f f ec ts r ep or te d . T he c om po un d h as sh ow n g oo d t ol er ab ili ty a nd p ho rm ac od y na mi c pr op er ti es , su g ge sti ng th at i t m ay b e ef fec ti ve fo r tr ea ti ng v ar io us d is ea se s . F ur th er ph as e II an d III tr ia ls ar e pl an ne d t o co n fi rm th es e fi ndi ng s an d es ta bl is h op ti ma l do si ng re gi me s . p >
2167507-03-9 (4-(1H-indol-2-yl)amino-3-methylbutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)